Cas no 65989-46-0 (5-Amino-2-piperidin-1-yl-benzoic acid)

• Product Name: 5-Amino-2-piperidin-1-yl-benzoic acid
• CAS No: 65989-46-0
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD02221773
• CID: 820694
• PubChem ID: 808777
• Update Time: 2025-04-19

5-Amino-2-piperidin-1-yl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-piperidin-1-yl-benzoic acid
• 5-amino-2-(1-piperidinyl)Benzoic acid
• 5-amino-2-piperidin-1-ylbenzoic acid
• 5-amino-2-piperidylbenzoic acid
• 5-amino-2-(piperidin-1-yl)benzoic acid
• 65989-46-0
• 5-amino-2-piperidinobenzoic acid
• STL253598
• DB-073690
• Oprea1_750391
• EN300-246406
• SCHEMBL11610621
• Oprea1_362472
• AKOS000301793
• BBL029626
• Cambridge id 6339256
• WCAYESUQYQHNMY-UHFFFAOYSA-N
• VS-09328
• DTXSID90355612

• MDL： MFCD02221773
• Inchi： 1S/C12H16N2O2/c13-9-4-5-11(10(8-9)12(15)16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7,13H2,(H,15,16)
• InChI Key： WCAYESUQYQHNMY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1N1CCCCC1)N)=O

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.56000
• LogP: 2.60350

5-Amino-2-piperidin-1-yl-benzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines